Virosine B

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• InChI: InChI=1S/C13H17NO3/c15-10-7-13-8(6-12(16)17-13)5-9(10)14-4-2-1-3-11(13)14/h6,9-11,15H,1-5,7H2/t9-,10-,11-,13+/m1/s1
• InChIKey: SVHWKXNNRMAUAN-UZWSLXQKSA-N

Virosine B Overview and Structural Reassignment

Virosine B (synonymous with Securinol A; CAS: 1052228-70-2) is a tetracyclic alkaloid of the Securinega class, originally isolated from Securinega suffruticosa and Securinega virosa roots . It possesses the molecular formula C13H17NO3 and a molecular weight of 235.28 g/mol, existing as a natural product with confirmed stereochemistry via total synthesis [1]. Virosine B serves as a key reference standard for natural product chemistry, biosynthesis studies, and analytical method validation within the Phyllanthaceae alkaloid family.

Configuration Reassigned as (+)-Virosine B; enables enantiomer-specific chiral method development.

Role Biosynthetic intermediate in securinine/allosecurinine pathway; substrate for sulfotransferase enzymes.

Sourcing Plant-derived Securinega alkaloid; suitable as a phytochemical marker and natural product analytical standard.

• [1] Antien, K., Lacambra, A., Cossío, F. P., Massip, S., & Deffieux, D. (2019). Bio-inspired Total Synthesis of Twelve Securinega Alkaloids: Structural Reassignments of (+)-Virosine B and (−)-Episecurinol A. Chemistry – A European Journal, 25(49), 11550–11554. View Source

Risks of Analog Substitution for Virosine B

Despite sharing a biosynthetic origin within the Securinega genus, Virosine B possesses a unique neosecurinane skeleton that distinguishes its three-dimensional conformation and chemical reactivity from related analogs like securinine or viroallosecurinine [1]. The recently revised absolute stereochemistry of (+)-Virosine B, confirmed through total synthesis, underscores the potential for misassignment when relying solely on spectroscopic comparison to older, unverified literature [2]. Furthermore, within the broader bisbenzylisoquinoline alkaloid class, subtle modifications to the ring system or stereochemistry drastically alter P-glycoprotein inhibitory activity and antiplasmodial potency, indicating that in-class compounds are not functionally interchangeable [3]. Therefore, procurement of the authenticated, structurally defined Virosine B standard is critical for reproducible experimental outcomes.

Using securinine or virosecurinine as a proxy for Virosine B activity introduces confounders; their GABAA antagonism and cytotoxicity profiles have not been demonstrated for Virosine B.

Validated antimicrobial (MIC 0.48 µg/mL) or anti-HIV (EC50 14.1 µM) hits among analogs do not transfer; Virosine B lacks peer-reviewed quantitative data, so direct substitution is not scientifically supported.

Biosynthetic role differs; Virosine B is a pathway intermediate that undergoes specific sulfation, not an end-product alkaloid, which may limit functional comparison with securinine or allosecurinine.

• [1] Antien, K., Lacambra, A., Cossío, F. P., Massip, S., & Deffieux, D. (2019). Bio-inspired Total Synthesis of Twelve Securinega Alkaloids: Structural Reassignments of (+)-Virosine B and (−)-Episecurinol A. Chemistry – A European Journal, 25(49), 11550–11554. View Source
• [2] Antien, K., et al. (2019). Bio-inspired Total Synthesis of Twelve Securinega Alkaloids: Structural Reassignments of (+)-Virosine B and (−)-Episecurinol A. View Source
• [3] FDI Lab - SciCrunch.org. (n.d.). Bisbenzylisoquinoline alkaloids and P-glycoprotein function: A structure activity relationship study. View Source

Virosine B vs. Key Analogs: Evidence-Based Comparison

Absolute Configuration vs. (-)-Episecurinol A

The absolute stereochemistry of (+)-Virosine B was definitively revised via total synthesis and X-ray crystallography, correcting prior misassignments in the literature [1]. This verification provides a concrete, quantitative differentiator for researchers requiring a confirmed reference standard. In contrast, other Securinega alkaloids like allosecurinine and securinine have also been subjects of stereochemical revision, highlighting the need for authenticated material across the class [1].

Absolute Configuration

Head-to-head

Reassigned as (+)-Virosine B

Supports chiral method accuracy and enantiomer identity.

Confirmed by total synthesis and X-ray crystallography; corrects prior misassignment.

Evidence Dimension	Stereochemical Assignment Verification
Target Compound Data	Absolute configuration confirmed as (+)-Virosine B via total synthesis and X-ray crystallography [1].
Comparator Or Baseline	Prior literature assignments of Virosine B stereochemistry, which were found to be incorrect [1].
Quantified Difference	Qualitative: Stereochemical assignment corrected.
Conditions	Total synthesis, X-ray crystallography, and comparative spectroscopic analysis [1].

Why This Matters

Procurement of Virosine B with verified stereochemistry ensures that experimental results are based on the correct molecular entity, preventing data misinterpretation and failed replication studies common with misassigned natural products.

• [1] Antien, K., Lacambra, A., Cossío, F. P., Massip, S., & Deffieux, D. (2019). Bio-inspired Total Synthesis of Twelve Securinega Alkaloids: Structural Reassignments of (+)-Virosine B and (−)-Episecurinol A. Chemistry – A European Journal, 25(49), 11550–11554. View Source

Biosynthetic Precursor to Securinine and Allosecurinine

Commercially available Virosine B (Securinol A) is routinely characterized by HPLC, NMR, and MS, with vendors specifying minimum purity thresholds of ≥98% [1]. This high level of analytical characterization reduces experimental variability associated with unknown impurities, a common issue with less rigorously defined alkaloid standards.

Biosynthetic Role

Class-level

Sulfotransferase substrate (FsNSST1/2) leading to securinine/allosecurinine

Defines biosynthetic pathway position.

In planta transcriptomics evidence; relevant for metabolic engineering studies.

Evidence Dimension	Purity Level
Target Compound Data	≥98% purity by HPLC [1].
Comparator Or Baseline	Vendor-specified purity for other Securinega alkaloids (e.g., viroallosecurinine at 99.0% ), indicating a class-level trend toward high-purity standards.
Quantified Difference	≥98% (Virosine B) vs. 99.0% (Viroallosecurinine) .
Conditions	HPLC analysis [1].

Why This Matters

High and documented purity minimizes confounding variables in biological assays, ensuring that observed activity is attributable to Virosine B and not contaminants.

• [1] ChemFaces. (n.d.). Virosine B. Product Datasheet. Retrieved from m.chemfaces.com. View Source

Antimicrobial Potential vs. (+)-Viroallosecurinine Activity

Virosine B (Securinol A) demonstrates solubility in a range of organic solvents including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [1]. This profile, typical of many Securinega alkaloids, provides practical guidance for preparing stock solutions. While direct comparative solubility data for closely related analogs (e.g., securinine) is not readily available in primary literature, the documented solubility in DMSO is a critical practical differentiator from water-soluble alkaloids, impacting assay design and formulation .

Antimicrobial Activity

Data to verify

No quantitative MIC data vs. (+)-Viroallosecurinine MIC 0.48 µg/mL

Supports antimicrobial SAR screening, not a validated hit.

Supplier-reported potential; no peer-reviewed MIC for Virosine B available.

Evidence Dimension	Solubility
Target Compound Data	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone [1].
Comparator Or Baseline	Alkaloid class generally: Solubility in organic solvents; some alkaloids are water-soluble salts.
Quantified Difference	Qualitative: Soluble in specified organic solvents [1].
Conditions	Standard laboratory conditions [1].

Why This Matters

Knowing the solubility profile allows researchers to select appropriate vehicles for in vitro and in vivo studies, preventing precipitation and ensuring accurate dosing.

• [1] BioCrick. (n.d.). High Purity Securinol A. Product Datasheet. Retrieved from www.biocrick.com. View Source

Epimerization Interconversion with Secu'amamine E

Recent elucidation of the securinine biosynthetic pathway identifies (–)-Virosine B as a key neosecurinane intermediate. Specifically, the sulfotransferases FsNSST1 and FsNSST2 act on (–)-Virosine B, leading to the formation of securinane scaffolds like allosecurinine and securinine [1]. This positions Virosine B uniquely as a substrate for studying these specific enzymatic transformations, a role not shared by the downstream product securinine.

Epimerization

Cross-study comparable

secu’amamine E → ent-virosine B via photocatalytic HAT

Enables semisynthetic access to the enantiomer.

C2-epimerization method; distinct from securinine/allosecurinine interconversion.

Evidence Dimension	Biosynthetic Role
Target Compound Data	Acts as a substrate for FsNSST1 and FsNSST2 sulfotransferases, leading to securinane formation [1].
Comparator Or Baseline	Securinine, which is a downstream product of the pathway and not a substrate for these sulfotransferases [1].
Quantified Difference	Qualitative: Defined role as an intermediate vs. end product.
Conditions	In vivo and in vitro enzymatic assays [1].

Why This Matters

This distinct biochemical role makes Virosine B an essential tool for enzymology studies focused on sulfotransferase activity and the biogenesis of pharmaceutically relevant securinega alkaloids.

• [1] Jeong, S., et al. (2026). Chemically guided single-cell transcriptomics reveals sulfotransferase-mediated scaffold remodeling in securinine biosynthesis. (Manuscript submitted). View Source

Virosine B Validated Application Scenarios

Chiral Reference Standard for Analytical Methods

Virosine B serves as a verified reference standard for developing and validating HPLC, LC-MS, and NMR methods for the detection and quantification of Securinega alkaloids in plant extracts or complex biological matrices. Its confirmed stereochemistry and high purity (≥98%) [1] make it ideal for establishing robust calibration curves and ensuring inter-laboratory reproducibility in phytochemical analysis. This application is directly supported by evidence of its rigorous analytical characterization and structural reassignment [2].

Enzymatic Substrate for Alkaloid Biosynthesis

The defined role of (–)-Virosine B as a substrate for specific sulfotransferases (FsNSST1 and FsNSST2) [1] positions it as a critical reagent for in vitro enzymology assays. Researchers can utilize Virosine B to study the kinetics and specificity of these enzymes, which catalyze a key scaffold remodeling step in the biosynthesis of securinine and related alkaloids. This scenario is uniquely enabled by the biosynthetic evidence distinguishing Virosine B from its downstream products [1].

Starting Material for Semisynthetic Epimerization

As a characteristic alkaloid of Securinega suffruticosa and Securinega virosa roots , Virosine B can be used as a chemical marker for the authentication and quality control of herbal materials derived from these species. Quantitative analysis of Virosine B content, facilitated by its established analytical profile [2], allows for the standardization of botanical extracts used in traditional medicine or as starting materials for further alkaloid isolation. This application leverages its well-defined botanical source and analytical detectability [2].

Phytochemical Marker for Chemotaxonomy

The total synthesis of (+)-Virosine B, which led to its structural reassignment [3], provides a validated synthetic route for accessing this scaffold. Virosine B can therefore serve as a starting point for the semi-synthesis of novel analogs, enabling SAR studies within the neosecurinane class. Its unique stereochemistry offers a distinct template for probing the biological effects of three-dimensional molecular shape, differentiating it from more planar or differently configured alkaloid frameworks [3].

Application

Selection Property

Validation Focus

Chiral reference standard

Enantiomeric purity and configurational identity

Chiral HPLC/LC-MS method validation

Alkaloid biosynthesis substrate

Biosynthetic pathway position (sulfotransferase substrate)

Sulfotransferase enzyme assay and amine-shift mechanism

Semisynthetic epimerization scaffold

C2-epimerization reactivity

Photocatalytic HAT-based derivative synthesis

Phytochemical marker for chemotaxonomy

Plant species authentication

HPLC-MS profiling of Securinega extracts

• [1] Jeong, S., et al. (2026). Chemically guided single-cell transcriptomics reveals sulfotransferase-mediated scaffold remodeling in securinine biosynthesis. (Manuscript submitted). View Source
• [2] ChemFaces. (n.d.). Virosine B. Product Datasheet. Retrieved from m.chemfaces.com. View Source
• [3] Antien, K., Lacambra, A., Cossío, F. P., Massip, S., & Deffieux, D. (2019). Bio-inspired Total Synthesis of Twelve Securinega Alkaloids: Structural Reassignments of (+)-Virosine B and (−)-Episecurinol A. Chemistry – A European Journal, 25(49), 11550–11554. View Source